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For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Iodo-5-methoxyaniline is an organic compound of interest in synthetic chemistry,

particularly as a building block in the development of novel pharmaceutical agents. This

technical guide provides a summary of its known properties, including a detailed protocol for its

synthesis and available spectroscopic data. Notably, a comprehensive search of scientific

literature and crystallographic databases did not yield a publicly available single-crystal X-ray

diffraction study for this compound. Consequently, a detailed analysis of its crystal structure

and precise molecular geometry, including bond lengths and angles, cannot be presented at

this time. This document, therefore, focuses on the available experimental data and provides a

theoretical representation of its molecular structure.

Molecular Structure and Properties
2-Iodo-5-methoxyaniline is characterized by a benzene ring substituted with an iodine atom, a

methoxy group, and an amino group at positions 2, 5, and 1, respectively.[1] The presence of

these functional groups makes it a versatile intermediate in organic synthesis.[1]

Table 1: General Properties of 2-Iodo-5-methoxyaniline
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Property Value Reference

Molecular Formula C₇H₈INO [2][3]

Molecular Weight 249.05 g/mol [2]

Appearance Yellow solid [4]

Melting Point 40 °C [4]

CAS Number 153898-63-6 [2]

Synthesis of 2-Iodo-5-methoxyaniline
A practical, transition-metal-free and base-free method for the synthesis of 2-iodoanilines,

including 2-Iodo-5-methoxyaniline, has been reported through the decarboxylative iodination

of anthranilic acids.[4]

Experimental Protocol
The synthesis of 2-Iodo-5-methoxyaniline (identified as compound 2q in the cited literature)

was achieved with a 52% yield.[4] The general procedure involves the reaction of the

corresponding anthranilic acid with an iodine source. The product was purified using flash

chromatography.[4]

Table 2: Spectroscopic Data for 2-Iodo-5-methoxyaniline

Type Data

¹H NMR (400 MHz, CDCl₃)

δ 7.48 (d, J = 8.8 Hz, 1H), 6.42 (dd, J₁ = 8.8 Hz,

J₂ = 2.8 Hz, 1H), 6.32 (d, J = 2.8 Hz, 1H), 4.07

(s, 2H), 3.74 (s, 3H)

¹³C NMR (100 MHz, CDCl₃) δ 161.2, 147.7, 139.3, 106.7, 100.6, 73.6, 55.4

HRMS (ESI)
m/z calculated for [C₇H₈INO+H]⁺: 249.9729,

found: 249.9720

Data sourced from a study on decarboxylative

iodination of anthranilic acids.[4]
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Molecular Geometry: A Theoretical Representation
In the absence of experimental crystallographic data, the molecular geometry of 2-Iodo-5-
methoxyaniline can be depicted through a 2D structural diagram. The following diagram

illustrates the connectivity of the atoms in the molecule.
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Click to download full resolution via product page

Molecular structure of 2-Iodo-5-methoxyaniline.

Conclusion
While a complete crystallographic and molecular geometry profile of 2-Iodo-5-methoxyaniline
remains to be determined through single-crystal X-ray diffraction studies, this guide provides a

consolidated overview of the currently available chemical and spectroscopic information. The

provided synthesis protocol offers a practical route for obtaining this compound for further

research and development. Future crystallographic studies are essential to fully elucidate its

three-dimensional structure and intermolecular interactions, which would be invaluable for its

application in drug design and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

